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Compound of Interest

Compound Name: p-Hexadecyloxyaniline
CAS No.: 7502-06-9
Cat. No.: B1329825
Get Quote
. J

This technical guide provides a detailed overview of the core physicochemical properties of p-
Hexadecyloxyaniline, tailored for researchers, scientists, and professionals in drug

development.

Quantitative Data Summary

The fundamental properties of p-Hexadecyloxyaniline are summarized in the table below,
offering a clear comparison of its key quantitative descriptors.
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Property

Value

Source

Molecular Formula

C22H39NO

[L1E2]E31[4105]

Molecular Weight 333.5512 g/mol [1]
333.56 g/mol [2]
333.6 g/mol [3]
Exact Mass 333.303165 g/mol [3]

Monoisotopic Mass

333.30316 Da

[5]

CAS Number

7502-06-9

[1](21[4]

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight and formula of p-
Hexadecyloxyaniline were not available in the provided search results. These values are
typically determined through techniques such as mass spectrometry and elemental analysis.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical identifiers and the
fundamental properties of p-Hexadecyloxyaniline.

p-Hexadecyloxyaniline

is identified by is named
Chemical Formula Molecular Weight CAS Number IUPAC Name
C22H39NO ~333.56 g/mol 7502-06-9 4-(Hexadecyloxy)aniline

Click to download full resolution via product page

Figure 1: Core properties of p-Hexadecyloxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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